6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one
Overview
Description
6-Chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one (CNB) is a small molecule that has been studied for its potential applications in scientific research. It belongs to the benzoxazole family, which is a type of heterocyclic compound containing both oxygen and nitrogen atoms. CNB has been found to have a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, CNB has been used as a reagent in various laboratory experiments, such as the synthesis of other compounds, and as a catalyst in chemical reactions.
Mechanism of Action
The exact mechanism of action of 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one is not yet fully understood. However, it is believed that 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one acts as an inhibitor of cyclooxygenase enzymes, which are involved in the production of pro-inflammatory molecules. In addition, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one has been found to have antioxidant properties, which may be due to its ability to scavenge free radicals. Finally, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one has been found to inhibit the growth of cancer cells, possibly due to its ability to interfere with cell signaling pathways.
Biochemical and Physiological Effects
6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory molecules, such as prostaglandins and leukotrienes. In addition, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one has been found to have anti-oxidant properties, which may protect cells from oxidative stress. Finally, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one has been found to inhibit the growth of cancer cells, possibly due to its ability to interfere with cell signaling pathways.
Advantages and Limitations for Lab Experiments
6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one has several advantages for laboratory experiments. First, it is relatively easy to synthesize, and can be isolated from reaction mixtures using column chromatography. Second, it has a wide range of potential applications in scientific research, including as a reagent for the synthesis of other compounds and as a catalyst in chemical reactions. Finally, it has a wide range of biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-cancer activities.
However, there are some limitations to using 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one in laboratory experiments. First, the exact mechanism of action of 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one is not yet fully understood, and further research is needed to elucidate its exact mechanism of action. Second, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one is a small molecule, and its effects may be limited in terms of the types of reactions and compounds that it can be used to synthesize. Finally, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one may have some toxic effects, and should be handled with caution.
Future Directions
The potential future directions for the use of 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one in scientific research are numerous. First, further research is needed to elucidate the exact mechanism of action of 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one. Second, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one could be used as a reagent in the synthesis of other compounds, such as 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-thiol. Third, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one could be used as a catalyst in chemical reactions, such as the synthesis of 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-thiol. Fourth, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one could be studied for its potential anti-inflammatory, anti-oxidant, and anti-cancer activities. Finally, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one could be used to develop new drugs for the treatment of various diseases.
Synthesis Methods
6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one can be synthesized using a variety of methods. The most common method involves the reaction of 5-nitrobenzoxazole with 6-chloro-2,3-dihydro-1,3-benzoxazole in the presence of a base. The reaction takes place in an inert atmosphere, and the products can be isolated by column chromatography. Other methods of synthesis include the reaction of 5-nitrobenzoxazole with 6-chloro-2,3-dihydro-1,3-benzoxazole-2-thiol, or the reaction of 6-chloro-2,3-dihydro-1,3-benzoxazole-2-thiol with 5-nitrobenzoxazole.
Scientific Research Applications
6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one has a wide range of potential applications in scientific research. It has been used as a reagent in the synthesis of other compounds, such as 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-thiol. In addition, 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one has been used as a catalyst in chemical reactions, such as the synthesis of 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-thiol. 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one has also been studied for its potential anti-inflammatory, anti-oxidant, and anti-cancer activities.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one involves the nitration of 2-chloro-5-nitrophenol followed by cyclization with phthalic anhydride.", "Starting Materials": [ "2-chloro-5-nitrophenol", "phthalic anhydride", "sulfuric acid", "acetic anhydride", "sodium acetate", "water" ], "Reaction": [ "Nitration of 2-chloro-5-nitrophenol with a mixture of sulfuric acid and nitric acid to yield 6-chloro-5-nitro-2-hydroxyphenol", "Acetylation of 6-chloro-5-nitro-2-hydroxyphenol with acetic anhydride and sodium acetate to yield 6-chloro-5-nitro-2-acetoxyphenol", "Cyclization of 6-chloro-5-nitro-2-acetoxyphenol with phthalic anhydride in the presence of sulfuric acid to yield 6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one" ] } | |
CAS RN |
81117-76-2 |
Product Name |
6-chloro-5-nitro-2,3-dihydro-1,3-benzoxazol-2-one |
Molecular Formula |
C7H3ClN2O4 |
Molecular Weight |
214.6 |
Purity |
95 |
Origin of Product |
United States |
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